N-ethyl-3,5-dimethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide

• IUPAC Name: N-ethyl-3,5-dimethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide
• InChI: InChI=1S/C20H21N3O4/c1-4-23(20(24)15-10-16(25-2)12-17(11-15)26-3)13-18-21-19(22-27-18)14-8-6-5-7-9-14/h5-12H,4,13H2,1-3H3
• InChI Key: SZUAUQPSHFNHKT-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C2=CC=CC=C2)C(=O)C3=CC(=CC(=C3)OC)OC
• Molecular Formula: C20H21N3O4
• Molecular Weight: 367.4 g/mol

Description

N-ethyl-3,5-dimethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide, also known as EPM-01, is a novel compound that has been synthesized for scientific research purposes. It belongs to the class of benzamide derivatives and has shown potential in various research areas.

Mechanism of Action

The exact mechanism of action of N-ethyl-3,5-dimethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide is not fully understood. However, it is believed to act on multiple targets in the brain and other tissues. It has been shown to modulate the activity of neurotransmitters such as serotonin, dopamine, and norepinephrine. It also affects the levels of various cytokines and growth factors, which are important for cell growth and differentiation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is important for neuronal survival and growth. It also affects the levels of various inflammatory cytokines, which are involved in the immune response. Physiologically, this compound has been shown to improve cognitive function, reduce anxiety and depression, and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

One of the advantages of N-ethyl-3,5-dimethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide is its high potency and selectivity. It has been shown to be effective at low concentrations, which reduces the risk of toxicity. It also has a high selectivity for its targets, which reduces the risk of off-target effects. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to use in certain experiments. It also has a short half-life, which can limit its effectiveness in some applications.

Future Directions

For research include further investigation of its mechanism of action and potential in other research areas, as well as the development of new derivatives with improved properties.

Synthesis Methods

The synthesis of N-ethyl-3,5-dimethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide involves the reaction of 3,5-dimethoxyaniline with ethyl 2-bromoacetate to form N-ethyl-3,5-dimethoxybenzamide. This compound is then reacted with 3-phenyl-1,2,4-oxadiazole-5-carbaldehyde to form this compound. The synthesis method has been optimized to achieve a high yield of the compound with high purity.

Scientific Research Applications

N-ethyl-3,5-dimethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide has shown potential in various research areas, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to improve cognitive function and memory retention. In cancer research, this compound has been shown to have antiproliferative effects on cancer cells. It has also been shown to inhibit angiogenesis, which is important for tumor growth. In drug discovery, this compound has been used as a lead compound for the development of new drugs with improved efficacy and fewer side effects.